Cas no 287410-78-0 (Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer)

• Product Name: Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer
• CAS No: 287410-78-0
• MF: C₂₆H₁₈Cl₆N₂O₂Pd₂
• MW: 815.991317272186
• MDL: MFCD09038424
• CID: 248740
• PubChem ID: 24885009
• Update Time: 2025-06-14

Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer Chemical and Physical Properties

Names and Identifiers

• Palladium, di-m-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-kN)methyl]phenyl-kC]di-
• Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer
• Di-mu-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino)methyl]phenyl]palladium(II) Dimer
• 3-(CHLOROCARBONYL)PHENYLBORONIC ACID, PINACOL ESTER
• Di-β-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer
• NULL
• Najera Catalyst I
• CID 132774960
• Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer 97%
• Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyiMino-κN)Methyl]phenyl-κC]palladiuM diMer,97%
• Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyiMino)Methyl]phenyl]palladiuM(II) DiMer
• DI-U-CHLOROBIS[5-CHLORO-2-((4-CHLOROPHE&
• Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-KN)methyl]phenyl-KC]palladium dimer
• Di--chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-N)methyl]phenyl-C]palladium dimer
• (NZ)-N-[(4-chlorobenzene-6-id-1-yl)-(4-chlorophenyl)methylidene]hydroxylamine;dichloroniopalladium;palladium
• 287410-78-0

• MDL： MFCD09038424
• Inchi： 1S/2C13H8Cl2NO.2ClH.2Pd/c2*14-11-5-1-9(2-6-11)13(16-17)10-3-7-12(15)8-4-10;;;;/h2*1-3,5-8,17H;2*1H;;/q2*-1;;;;+2/b2*16-13+;;;;
• InChI Key： QPUPWYGEQHWYOF-VAABLSLRSA-N
• SMILES： [Pd].[Pd]([ClH+])[ClH+].ClC1C=CC(/C(/C2C=CC(=CC=2)Cl)=N/O)=[C-]C=1.ClC1C=CC(/C(/C2C=CC(=CC=2)Cl)=N/O)=[C-]C=1

Computed Properties

• Exact Mass: 809.74100
• Monoisotopic Mass: 811.75690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 914
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2

Experimental Properties

• Melting Point: NA
• PSA: 65.18000
• LogP: 9.41940

Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer

Research Brief on Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer (CAS: 287410-78-0)

Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer (CAS: 287410-78-0) is a palladium-based complex that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in catalysis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the role of this palladium dimer in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. Researchers have demonstrated its efficacy in Suzuki-Miyaura and Heck reactions, showcasing its versatility as a catalyst. The compound's stability under various reaction conditions and its ability to promote high-yield transformations make it a valuable tool in medicinal chemistry.

In addition to its catalytic applications, the biological activity of Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer has been explored. Preliminary in vitro studies suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, raising the possibility of its use in anticancer drug development. However, further investigations are required to elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of this palladium dimer involves a multi-step process, starting with the preparation of the ligand precursor, followed by complexation with palladium chloride. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its structure and purity. These characterization studies are critical for ensuring the reproducibility of its synthesis and the reliability of its applications.

Despite its promising attributes, challenges remain in the large-scale production and practical deployment of this compound. Issues such as cost, scalability, and potential toxicity need to be addressed to fully harness its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate laboratory findings into real-world applications.

In conclusion, Di-μ-chlorobis[5-chloro-2-[(4-chlorophenyl)(hydroxyimino-κN)methyl]phenyl-κC]palladium dimer represents a fascinating area of research with significant implications for both chemical synthesis and pharmaceutical development. Continued exploration of its properties and applications will undoubtedly contribute to advancements in these fields.